Cas no 864680-71-7 (3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 864680-71-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD16295161
• CID: 706638
• PubChem ID: 135453185
• Update Time: 2025-06-26

3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one,3-(4-aminophenyl)-
• 3-(4-aminophenyl)-1,2,4-Oxadiazol-5(2H)-one
• 3-(4-Aminophenyl)-1,2,4-oxadiazol-5(4H)-one hydrochloride
• 3-(4-AMINOPHENYL)-1,2,4-OXADIAZOL-5(4H)-ONE-HCL
• 3-(4-aminophenyl)-2H-1,2,4-oxadiazol-5-one
• EN300-64183
• 4-(1,2,4-Oxadiazol-5-onyl)-aniline
• 4-(5-oxo-1,2,4-oxadiazolin-3-yl)aniline
• 864680-71-7
• SCHEMBL750501
• MFCD11865358
• 3-(4-amino-phenyl)-4h-[1,2,4]oxadiazol-5-one
• 3-(4-AMINOPHENYL)-4H-1,2,4-OXADIAZOL-5-ONE
• CS-0268312
• DCTSCCYMGLMYKY-UHFFFAOYSA-N
• AKOS015854985
• DTXSID30469101
• AKOS027320065
• 3-(4-aminophenyl)-1,2,4-oxadiazol-5(4H)-one
• AKOS011652599
• 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• 3-(4-Aminophenyl)-1,2,4-oxadiazol-5-ol
• FT-0655430
• NS00039127
• DB-076645

• MDL： MFCD16295161
• Inchi： 1S/C8H7N3O2/c9-6-3-1-5(2-4-6)7-10-8(12)13-11-7/h1-4H,9H2,(H,10,11,12)
• InChI Key： DCTSCCYMGLMYKY-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC(=CC=2)N)=N1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 314.543 °C at 760 mmHg
• Flash Point: 144.031 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

Introduction to 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 864680-71-7) in Modern Chemical Biology

3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one, identified by the chemical identifier CAS No. 864680-71-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural framework and potential biological activities. The presence of an aminophenyl substituent and an oxadiazole core suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The 1,2,4-oxadiazole scaffold is a well-documented motif in medicinal chemistry, known for its stability and versatility in forming hydrogen bonds with biological molecules. The 5-hydroxy group in the oxadiazole ring further enhances its reactivity, allowing for diverse functionalization strategies. These structural features position 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one as a versatile building block for designing novel bioactive molecules.

In recent years, there has been a surge in research focusing on small molecules that modulate protein-protein interactions (PPIs). The aminophenyl moiety in this compound can serve as a hydrogen bond acceptor or participate in π-stacking interactions with target proteins. Such interactions are crucial for developing inhibitors or modulators of key biological pathways. For instance, studies have shown that phenyl-containing derivatives exhibit binding affinity to enzymes and receptors involved in inflammatory responses and cancer progression.

Moreover, the dihydro prefix indicates the presence of a saturated ring system adjacent to the oxadiazole core. This structural feature can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. Computational studies have suggested that the dihydrooxadiazole scaffold can adopt multiple conformations, providing flexibility in binding to biological targets. This conformational plasticity is often exploited in drug design to optimize binding kinetics and thermodynamics.

Recent advancements in synthetic chemistry have enabled the efficient preparation of derivatives of 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse substituents at the aromatic ring and the oxadiazole core. These synthetic strategies have allowed researchers to fine-tune the electronic and steric properties of the molecule, enhancing its biological activity.

The potential applications of 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in designing organic semiconductors and luminescent materials. The oxadiazole core contributes to electron-deficient properties, making it suitable for applications in optoelectronic devices.

In conclusion, 3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 864680-71-7) stands as a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound across various scientific disciplines.